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Compound of Interest

Compound Name: tert-Butyl 7-bromoheptanoate

Cat. No.: B1283140 Get Quote

Technical Guide: tert-Butyl 7-bromoheptanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 7-bromoheptanoate, a

key bifunctional molecule utilized in organic synthesis. It details the compound's chemical and

physical properties, safety information, and its applications as a versatile building block,

particularly in the fields of pharmaceutical and materials science research.

Chemical Identity and Properties
tert-Butyl 7-bromoheptanoate is a halogenated aliphatic ester. The presence of a terminal

bromine atom and a sterically hindered tert-butyl ester group makes it a valuable intermediate

for introducing a seven-carbon linker with a protected carboxylic acid functionality.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 51100-47-1[1][2][3][4]

Molecular Formula C₁₁H₂₁BrO₂[1][3][4]

IUPAC Name tert-butyl 7-bromoheptanoate[3][5]

Synonyms

7-Bromoheptanoic acid tert-butyl ester,

Heptanoic acid, 7-bromo-, 1,1-dimethylethyl

ester[1]

InChI Key XZMQZUGTGFBLIP-UHFFFAOYSA-N[1][3]

Canonical SMILES CC(C)(C)OC(=O)CCCCCCBr[3][5]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 265.19 g/mol [1][3][4]

Physical Form Colorless to light yellow liquid[2]

Boiling Point 274.7 ± 23.0 °C at 760 mmHg[2]

Density 1.169 ± 0.06 g/cm³ (Predicted)[2][5]

Storage Temperature
Room Temperature, sealed in a dry

environment[2][4]

Safety and Handling
tert-Butyl 7-bromoheptanoate is classified as a hazardous substance. Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated area or under a

chemical fume hood.

Table 3: GHS Hazard Information
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Category Code Statement

Signal Word Danger

Pictograms 🔥, ❕
GHS02 (Flammable), GHS07

(Irritant)[3]

Hazard Statements H225
Highly flammable liquid and

vapor

H315 Causes skin irritation[3]

H319 Causes serious eye irritation[3]

H335
May cause respiratory

irritation[3]

Precautionary Statements P210

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty

of water.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Applications in Research and Development
The primary utility of tert-Butyl 7-bromoheptanoate lies in its role as a bifunctional linker and

building block in multi-step organic synthesis.[6]
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Introduction of Spacer Moieties: The seven-carbon aliphatic chain is frequently used as a

spacer to connect different functional parts of a molecule, for instance, in the development of

PROTACs (Proteolysis Targeting Chimeras) or molecular probes.

Carboxylic Acid Precursor: The tert-butyl ester group serves as a robust protecting group for

the carboxylic acid functionality.[6] It is stable under basic and neutral conditions but can be

readily cleaved under mild acidic conditions (e.g., with trifluoroacetic acid) to reveal the free

carboxylic acid.[6] This orthogonality is crucial in complex syntheses.

Nucleophilic Substitution and Organometallic Reactions: The terminal bromine atom is a

good leaving group, allowing for facile nucleophilic substitution reactions to introduce

amines, azides, thiols, or other functional groups. It can also be used to form organometallic

reagents like Grignard reagents, enabling the formation of new carbon-carbon bonds.[6]
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Figure 1. Logical workflow for the use of tert-Butyl 7-bromoheptanoate.

Experimental Protocols
The following is a representative synthesis of tert-Butyl 7-bromoheptanoate.[7]
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Synthesis of tert-Butyl 7-bromoheptanoate[7]

Materials:

Diisopropylamine (6.94 mL)

Anhydrous Tetrahydrofuran (THF, 100 mL + 30 mL + 10 mL)

n-Butyl lithium (1.45 M in hexane, 34 mL)

tert-Butyl acetate (6.63 mL)

1,5-Dibromopentane (8 mL)

Hexamethylphosphoramide (HMPA, 17 mL)

Aqueous ammonium chloride solution

Diethyl ether

Magnesium sulfate

Silica gel

Methylene chloride/cyclohexane (1:1)

Procedure:

To a solution of diisopropylamine in 100 mL of anhydrous THF at -70°C, add 34 mL of 1.45 M

n-butyl lithium in hexane dropwise. Stir the resulting mixture for 15 minutes.

To this solution, add a solution of 6.63 mL of tert-butyl acetate in 30 mL of anhydrous THF

dropwise and stir for 30 minutes.

Add 8 mL of 1,5-dibromopentane in 10 mL of anhydrous THF and stir the mixture for 5

minutes.

Add 17 mL of hexamethylphosphoramide, and continue stirring at -78°C for 1 hour, followed

by stirring at -40°C to -30°C for 30 minutes.
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Quench the reaction by adding an aqueous solution of ammonium chloride.

Separate the organic and aqueous layers. Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with water and a saturated aqueous solution of

ammonium chloride, then dry over magnesium sulfate.

Concentrate the solution under reduced pressure.

Purify the resulting residue by column chromatography on silica gel using a 1:1 mixture of

methylene chloride and cyclohexane as the eluent to yield the title compound.
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Figure 2. Synthetic workflow for tert-Butyl 7-bromoheptanoate.
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Conclusion
tert-Butyl 7-bromoheptanoate is a commercially available and synthetically valuable

intermediate. Its bifunctional nature, combining a reactive alkyl bromide with a protected

carboxylic acid, provides a reliable tool for researchers in drug discovery and materials science.

The straightforward protocols for its use and deprotection make it an essential component in

the synthetic chemist's toolbox for constructing complex molecular architectures. Proper safety

precautions are mandatory when handling this flammable and irritating compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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